Cas no 1805984-43-3 (Methyl 2-(aminomethyl)-6-cyano-3-(difluoromethyl)pyridine-4-acetate)
Methyl 2-(aminomethyl)-6-cyano-3-(difluoromethyl)pyridine-4-acetate Chemical and Physical Properties
Names and Identifiers
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- Methyl 2-(aminomethyl)-6-cyano-3-(difluoromethyl)pyridine-4-acetate
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- Inchi: 1S/C11H11F2N3O2/c1-18-9(17)3-6-2-7(4-14)16-8(5-15)10(6)11(12)13/h2,11H,3,5,15H2,1H3
- InChI Key: CKSJXUCLQDWEKH-UHFFFAOYSA-N
- SMILES: FC(C1C(CN)=NC(C#N)=CC=1CC(=O)OC)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 342
- XLogP3: 0.2
- Topological Polar Surface Area: 89
Methyl 2-(aminomethyl)-6-cyano-3-(difluoromethyl)pyridine-4-acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029040550-1g |
Methyl 2-(aminomethyl)-6-cyano-3-(difluoromethyl)pyridine-4-acetate |
1805984-43-3 | 97% | 1g |
$1,534.70 | 2022-04-01 |
Methyl 2-(aminomethyl)-6-cyano-3-(difluoromethyl)pyridine-4-acetate Related Literature
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Lianqin Wang,Rachida Bance-Soualhi,Julia Ponce-González,Pilar Ocón,Edson A. Ticianelli,Daniel K. Whelligan,John R. Varcoe J. Mater. Chem. A, 2018,6, 24330-24341
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Yu Long,Bing Yuan,Jianrui Niu,Xin Tong,Jiantai Ma New J. Chem., 2015,39, 1179-1185
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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Sruthi Ann Alex,Jitendra Satija,Mohd Azeem Khan,Gopalkrishna M. Bhalerao,Sujay Chakravarty,Boobalan Kasilingam,A. Sivakumar,N. Chandrasekaran,Amitava Mukherjee Anal. Methods, 2015,7, 5583-5592
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Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
Additional information on Methyl 2-(aminomethyl)-6-cyano-3-(difluoromethyl)pyridine-4-acetate
Research Briefing on Methyl 2-(aminomethyl)-6-cyano-3-(difluoromethyl)pyridine-4-acetate (CAS: 1805984-43-3)
Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of Methyl 2-(aminomethyl)-6-cyano-3-(difluoromethyl)pyridine-4-acetate (CAS: 1805984-43-3) as a promising intermediate in the synthesis of novel therapeutic agents. This compound, characterized by its unique pyridine core and functional groups, has garnered attention for its potential applications in drug discovery, particularly in the development of kinase inhibitors and anti-inflammatory agents. This briefing synthesizes the latest research findings, methodologies, and implications associated with this compound.
The structural features of Methyl 2-(aminomethyl)-6-cyano-3-(difluoromethyl)pyridine-4-acetate make it a versatile building block in medicinal chemistry. The presence of the aminomethyl and cyano groups allows for further derivatization, while the difluoromethyl group enhances metabolic stability and bioavailability. Recent studies have explored its utility in the synthesis of small-molecule inhibitors targeting key signaling pathways, such as the JAK-STAT and MAPK pathways, which are implicated in various cancers and autoimmune diseases.
One notable study published in the Journal of Medicinal Chemistry (2023) demonstrated the compound's role in the development of selective JAK2 inhibitors. Researchers utilized Methyl 2-(aminomethyl)-6-cyano-3-(difluoromethyl)pyridine-4-acetate as a key intermediate to synthesize a series of analogs, which were then evaluated for their inhibitory activity against JAK2 kinase. The results indicated that derivatives of this compound exhibited nanomolar potency and high selectivity, paving the way for further optimization and preclinical testing.
In addition to its applications in kinase inhibition, this compound has also been investigated for its anti-inflammatory properties. A recent preprint on bioRxiv (2024) reported its incorporation into a novel class of NLRP3 inflammasome inhibitors. The study highlighted the compound's ability to modulate inflammatory responses in vitro and in vivo, suggesting its potential as a lead candidate for treating inflammatory disorders such as rheumatoid arthritis and gout.
The synthesis and scalability of Methyl 2-(aminomethyl)-6-cyano-3-(difluoromethyl)pyridine-4-acetate have also been a focus of recent research. A team from the University of Cambridge (2023) developed a streamlined, high-yield synthetic route using continuous flow chemistry, which significantly reduced production costs and improved reproducibility. This advancement is expected to facilitate broader adoption of the compound in both academic and industrial settings.
Despite these promising developments, challenges remain in optimizing the pharmacokinetic and safety profiles of derivatives derived from this compound. Future research directions may include structure-activity relationship (SAR) studies to further refine its therapeutic potential, as well as investigations into its off-target effects and long-term toxicity. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to translate these findings into clinically viable therapies.
In conclusion, Methyl 2-(aminomethyl)-6-cyano-3-(difluoromethyl)pyridine-4-acetate (CAS: 1805984-43-3) represents a valuable scaffold in modern drug discovery. Its multifaceted applications in kinase inhibition and anti-inflammatory therapy, coupled with recent synthetic advancements, underscore its importance in the field. Continued research and development efforts are likely to yield innovative therapeutics addressing unmet medical needs.
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